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Compound of Interest

Compound Name: Bis(diphenylphosphino)methane

Cat. No.: B1329430

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of Bis(diphenylphosphino)methane, a common reagent in
chemical synthesis.

Bis(diphenylphosphino)methane (CAS No. 2071-20-7), also known as dppm, is a white to
off-white crystalline powder.[1][2] While a valuable tool in research, it presents hazards that
necessitate careful handling to minimize risks. This compound is classified as a skin and eye
irritant and may cause respiratory irritation.[1][2][3][4] It is also sensitive to air and moisture,
requiring specific handling procedures to maintain its integrity and prevent degradation.[1][3]

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key safety data for
Bis(diphenylphosphino)methane.
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Identifier Value

Chemical Name Bis(diphenylphosphino)methane
Synonyms Methylenebis(diphenylphosphine), dppm
CAS Number 2071-20-7

Molecular Formula C25H22P2

Molecular Weight 384.4 g/mol [2]

Appearance White to off-white powder/crystal[1]

H315: Causes skin irritation[2][4], H319: Causes
GHS Hazard Statements serious eye irritation[2][4][5], H335: May cause
respiratory irritation[2][4][5]

Signal Word Warning[1][3][4][5]

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive personal protective equipment strategy is critical when handling
Bis(diphenylphosphino)methane. The following PPE is mandatory to prevent skin contact,
eye damage, and respiratory irritation.

o Eye and Face Protection: Chemical safety goggles are required.[6] In situations with a higher
risk of splashing, a face shield should be worn in addition to goggles.[7]

e Skin Protection:

o Gloves: Wear compatible chemical-resistant gloves.[6] Given that specific permeation data
for Bis(diphenylphosphino)methane is not readily available, nitrile gloves are a suitable
initial choice for handling the solid. For any extensive handling or in the presence of
solvents, it is crucial to consult glove manufacturer data to ensure adequate protection.

o Lab Coat/Coveralls: A standard laboratory coat should be worn to protect street clothing.
For larger quantities or tasks with a higher risk of dust generation, disposable coveralls are
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recommended.[8]

» Respiratory Protection: A NIOSH-approved respirator is necessary, especially when handling
the powder outside of a certified chemical fume hood or glovebox.[6] The specific type of
respirator and cartridge should be selected based on a risk assessment of the potential for
airborne exposure.

Operational Plan: Step-by-Step Handling
Procedures

Due to its air-sensitive nature, Bis(diphenylphosphino)methane should be handled under an
inert atmosphere, such as nitrogen or argon, to prevent oxidation.[1][3][6]

Preparation:

o Work Area: All handling of solid Bis(diphenylphosphino)methane should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood or a glovebox.[1][3]

 Inert Atmosphere: If a glovebox is not available, create an inert atmosphere in your reaction
vessel using a Schlenk line.

» PPE: Don all required personal protective equipment as outlined above.
Weighing and Transfer:

« Inert Environment: If possible, weigh the required amount of
Bis(diphenylphosphino)methane inside a glovebox.

o Schlenk Line Technique: If a glovebox is unavailable, quickly weigh the solid and transfer it to
a flask that has been purged with an inert gas. Minimize the time the compound is exposed
to the air.

¢ Avoid Dust: Handle the powder carefully to avoid creating dust.[1][6]

In Reaction:
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» Solvent Addition: Add de-gassed solvent to the flask containing the
Bis(diphenylphosphino)methane under a positive pressure of inert gas.

e Maintain Inert Atmosphere: Ensure the reaction is maintained under an inert atmosphere
throughout the entire process.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.
e Waste Collection:

o Solid Waste: Collect any excess solid Bis(diphenylphosphino)methane and any
contaminated disposable materials (e.g., weighing paper, gloves) in a clearly labeled,
sealed container.

o Liquid Waste: Reaction residues and solutions containing
Bis(diphenylphosphino)methane should be collected in a separate, labeled waste
container.

o Disposal Method: The recommended disposal method is to dissolve or mix the material with
a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[6]

e Regulatory Compliance: Always adhere to all federal, state, and local environmental
regulations for chemical waste disposal.[6] Do not empty into drains.[3]

Workflow for Handling
Bis(diphenylphosphino)methane
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Safe Handling and Disposal Workflow for Bis(diphenylphosphino)methane
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Caption: A flowchart illustrating the key stages of safely handling and disposing of

Bis(diphenylphosphino)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Bis(diphenylphosphino)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329430#personal-protective-equipment-for-
handling-bis-diphenylphosphino-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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